N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-3-carboxamide

• IUPAC Name: N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C14H15NO3S/c16-13(10-5-7-19-8-10)15-9-14(17,11-3-4-11)12-2-1-6-18-12/h1-2,5-8,11,17H,3-4,9H2,(H,15,16)
• InChI Key: OTRLBPGWBQVYFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C2=CSC=C2)(C3=CC=CO3)O
• Molecular Formula: C14H15NO3S
• Molecular Weight: 277.34 g/mol

Description

Furan and thiophene are both heterocyclic compounds, which means they contain atoms of at least two different elements in their ring structure. Furan has a five-membered ring with four carbon atoms and one oxygen atom. Thiophene also has a five-membered ring, but with four carbon atoms and one sulfur atom.

Synthesis Analysis

There are various methods for synthesizing furan and thiophene derivatives. For instance, the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis are commonly used to synthesize thiophene derivatives. Protodeboronation of pinacol boronic esters has been reported as a method for synthesizing certain compounds.

Molecular Structure Analysis

The molecular structure of a compound can be elucidated using techniques such as single crystal X-ray diffraction, NMR, FT-IR, and UV–Vis spectroscopy. The dihedral angle between furan and other rings in a molecule, as well as the space group of the crystal lattice, can provide insights into the compound’s structure.

Chemical Reactions Analysis

Furan and thiophene derivatives can undergo a variety of chemical reactions. For example, protodeboronation of pinacol boronic esters has been reported. Additionally, furan derivatives can be synthesized using Suzuki–Miyaura cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the energies of frontier molecular orbitals can provide information about the compound’s global reactivity and charge transfer property. The molecular electrostatic potential of the compound can also be measured to get the charge distribution details.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological target it interacts with. Furan and thiophene derivatives have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, and anti-cancer properties.